5-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-3-[4-(trifluoromethyl)benzyl]-1,3,4-oxadiazol-2(3H)-one

• IUPAC Name: 5-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-3-[[4-(trifluoromethyl)phenyl]methyl]-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C23H15Cl2F3N2O3/c24-18-8-3-16(20(25)11-18)13-32-19-9-4-15(5-10-19)21-29-30(22(31)33-21)12-14-1-6-17(7-2-14)23(26,27)28/h1-11H,12-13H2
• InChI Key: QTOZBKQVWOYKAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)OC(=N2)C3=CC=C(C=C3)OCC4=C(C=C(C=C4)Cl)Cl)C(F)(F)F
• Molecular Formula: C23H15Cl2F3N2O3
• Molecular Weight: 495.3 g/mol
• CAS No.: 866152-89-8

Description

5-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-3-[4-(trifluoromethyl)benzyl]-1,3,4-oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H15Cl2F3N2O3 and its molecular weight is 495.28. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

New Access to Oxadiazine Derivatives

1,4-Disubstituted thiosemicarbazides reacted with ethenetetracarbonitrile to form various 1,3,4-thiadiazoles and oxadiazoles, showcasing the versatility of oxadiazole derivatives in synthesizing new compounds with potential applications in materials science and pharmaceuticals (Hassan et al., 2005).

Novel Condensing Agents

The synthesis of 3,3′-carbonylbis[5-phenyl-1,3,4-oxadiazole-2(3H)-thione] demonstrated the utility of oxadiazole derivatives as condensing agents for creating a wide range of compounds, including polyamides and polyureas, indicating their importance in polymer chemistry (Saegusa et al., 1989).

Photoluminescent Properties

A study on cholesteryl and methyl 1,3,4-oxadiazole derivatives revealed their cholesteric and nematic/smectic A mesophases, along with strong blue fluorescence emissions, suggesting their potential in developing new photoluminescent materials for optical and electronic applications (Han et al., 2010).

Ring Transformation Studies

Research on the synthesis and ring transformation of 5-aryl-3-carbazoyl-1,3,4-oxadiazol-2(3H)-one derivatives into triazolidine-dione derivatives highlighted the synthetic flexibility of oxadiazole compounds, which could be leveraged in medicinal chemistry for the development of novel therapeutic agents (Milcent et al., 1989).

Crystal Structures and Electroluminescence

The crystal structures of compounds containing 1,3,4-oxadiazole units were determined, showing significant photoluminescence and potential for use in organic light-emitting diodes (OLEDs), underscoring the importance of oxadiazole derivatives in the field of materials science and electronics (Yu et al., 2002).